Methyl 5-amino-2-(4-benzylpiperazin-1-yl)benzoate
Overview
Description
“Methyl 5-amino-2-(4-benzylpiperazin-1-yl)benzoate” is a chemical compound with the CAS Number: 886360-86-7. It has a molecular weight of 325.41 .
Molecular Structure Analysis
The InChI Code for this compound is1S/C19H23N3O2/c1-24-19(23)17-13-16(20)7-8-18(17)22-11-9-21(10-12-22)14-15-5-3-2-4-6-15/h2-8,13H,9-12,14,20H2,1H3 . This code provides a specific textual representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
The compound is in liquid form . It has a molecular weight of 325.41 . The InChI Code provides a specific textual representation of the compound’s molecular structure .Scientific Research Applications
Pharmaceutical Research
This compound, with the CAS number 886360-86-7 , is utilized in the synthesis of various pharmaceutical agents. Its structure, featuring a benzylpiperazine moiety, is particularly relevant in the development of new therapeutic drugs due to its potential activity against central nervous system disorders .
Material Science
In material science, the compound’s molecular framework could be explored for the development of novel organic materials with specific electronic or photonic properties. Its potential for creating new molecular entities with desired traits makes it a valuable asset in this field .
Chemical Synthesis
As a building block in chemical synthesis, Methyl 5-amino-2-(4-benzylpiperazin-1-yl)benzoate is used to construct more complex molecules. Its reactivity and functional groups enable it to undergo various chemical reactions, contributing to the synthesis of diverse organic compounds .
Chromatography
The compound’s unique structure allows it to serve as a standard or reference material in chromatographic analysis, aiding in the identification and quantification of similar compounds within mixtures .
Analytical Chemistry
In analytical chemistry, this compound can be employed in method development for the detection and analysis of related substances, impurities, and degradation products in pharmaceutical formulations .
Nonlinear Optical (NLO) Materials
Research into NLO materials could benefit from the study of Methyl 5-amino-2-(4-benzylpiperazin-1-yl)benzoate due to its potential hyperpolarizability. This property is crucial for the development of materials used in optoelectronic devices .
Antimicrobial Activity
The benzylpiperazine component of the molecule is known to exhibit antimicrobial properties. Therefore, this compound could be investigated for its efficacy against various bacterial strains, potentially leading to new antibacterial agents .
Molecular Modeling
In silico studies, including molecular docking and modeling, could leverage this compound to understand its interaction with biological targets. Such studies are essential for drug design and predicting pharmacological profiles .
Safety and Hazards
properties
IUPAC Name |
methyl 5-amino-2-(4-benzylpiperazin-1-yl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2/c1-24-19(23)17-13-16(20)7-8-18(17)22-11-9-21(10-12-22)14-15-5-3-2-4-6-15/h2-8,13H,9-12,14,20H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMTNSDJQEQJTID-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)N)N2CCN(CC2)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501196641 |
Source
|
| Record name | Methyl 5-amino-2-[4-(phenylmethyl)-1-piperazinyl]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501196641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-amino-2-(4-benzylpiperazin-1-yl)benzoate | |
CAS RN |
886360-86-7 |
Source
|
| Record name | Methyl 5-amino-2-[4-(phenylmethyl)-1-piperazinyl]benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886360-86-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 5-amino-2-[4-(phenylmethyl)-1-piperazinyl]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501196641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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